Cas no 144608-65-1 (L-Methionine,N-[N-[N-[N-acetyl-S-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]-L-cysteinyl]-L-valyl]-L-isoleucyl]-(9CI))

L-Methionine,N-[N-[N-[N-acetyl-S-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]-L-cysteinyl]-L-valyl]-L-isoleucyl]-(9CI) structure
144608-65-1 structure
Product Name:L-Methionine,N-[N-[N-[N-acetyl-S-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]-L-cysteinyl]-L-valyl]-L-isoleucyl]-(9CI)
CAS No:144608-65-1
MF:C36H62N4O6S2
MW:711.03068780899
CID:108814
PubChem ID:447474
Update Time:2025-04-18

L-Methionine,N-[N-[N-[N-acetyl-S-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]-L-cysteinyl]-L-valyl]-L-isoleucyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Methionine,N-[N-[N-[N-acetyl-S-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]-L-cysteinyl]-L-valyl]-L-isoleucyl]-(9CI)
    • AC-CYS(FARNESYL)-VAL-ILE-MET-OH
    • L-Methionine,N-[N-[N-[N-acetyl-S-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]-L-cysteinyl]-...
    • S-FARNESYLATED CYSTEINE TETRAPEPTIDE
    • (2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2R)-2-acetamido-3-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl]sulfanylpropanoyl]amino]-3-methylbutanoyl]amino]-3-methylpentanoyl]amino]-4-methylsulfanylbutanoic acid
    • N-ACETYL-S-[(2E,6E)-3,7,11-TRIMETHYLDODECA-2,6,10-TRIENYL]-L-CYSTEINYL-D-VALYL-L-ISOLEUCYL-L-METHIONINE
    • Q27453125
    • N-acetyl-S-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yl]-L-cysteinyl-L-valyl-L-isoleucyl-L-methionine
    • 144608-65-1
    • (2S,5S,8S,11R,15E,19E)-11-acetamido-5-sec-butyl-8-isopropyl-16,20,24-trimethyl-2-(2-(methylthio)ethyl)-4,7,10-trioxo-13-thia-3,6,9-triazapentacosa-15,19,23-trien-1-oic acid
    • 2NH
    • Inchi: 1S/C36H62N4O6S2/c1-11-27(8)32(35(44)38-29(36(45)46)19-20-47-10)40-34(43)31(24(4)5)39-33(42)30(37-28(9)41)22-48-21-18-26(7)17-13-16-25(6)15-12-14-23(2)3/h14,16,18,24,27,29-32H,11-13,15,17,19-22H2,1-10H3,(H,37,41)(H,38,44)(H,39,42)(H,40,43)(H,45,46)/b25-16+,26-18+/t27-,29-,30-,31-,32-/m0/s1
    • InChI Key: LZZSZMJTHYOSLN-UNXIWMFYSA-N
    • SMILES: S(C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)C[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCSC)=O)[C@@H](C)CC)=O)C(C)C)=O)NC(C)=O

Computed Properties

  • Exact Mass: 710.41100
  • Monoisotopic Mass: 710.411
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 24
  • Complexity: 1130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 204A^2
  • XLogP3: 7.2

Experimental Properties

  • Density: 1.091±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.016 g/l) (25 º C),
  • PSA: 204.30000
  • LogP: 7.20130

L-Methionine,N-[N-[N-[N-acetyl-S-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]-L-cysteinyl]-L-valyl]-L-isoleucyl]-(9CI) Security Information

  • Storage Condition:-15°C

L-Methionine,N-[N-[N-[N-acetyl-S-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]-L-cysteinyl]-L-valyl]-L-isoleucyl]-(9CI) Related Literature

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd